Cas no 14938-35-3 (4-Pentylphenol)

4-Pentylphenol Properties

Names and Identifiers

• 4-Pentylphenol
• P-N-PENTYLPHENOL
• P-N-AMYL PHENOL
• P-PENTYLPHENOL
• 4-N-PENTYLPHENOL
• 4-N-AMYLPHENOL
• 4-AMYLPHENOL
• 4-pentyl-pheno
• Amyl p-hydroxybenzene
• 5PO
• p-Amylphenol
• Pentylphenol,-p
• p-pentyl-pheno
• Phenol, 4-pentyl-
• Phenol, p-pentyl-
• 4-Pentyl-phenol
• ZNPSUQQXTRRSBM-UHFFFAOYSA-N
• AK208719
• 40069Q368Q
• p-n-Amylphenol
• p-Hydroxy-n-pentylbenzene
• C14466
• DSSTox_CID_24164
• DSSTox_GSID_44164
• KSC174Q2F
• BID
• 14938-35-3
• EINECS 239-015-4
• MFCD00020211
• BIDD:ER0050
• UNII-40069Q368Q
• 4-06-00-03370 (Beilstein Handbook Reference)
• AS-15901
• 1438-35-3
• BRN 1364424
• CHEBI:34441
• to_000011
• 1219805-30-7
• Tox21_303837
• AKOS000121477
• CAS-14938-35-3
• Q27116071
• 4-N-PENTYLPHENOL-2,3,5,6-D4, OD
• NCGC00356967-01
• 4-N-PENTYLPHENOL-D16
• P0843
• 4-Pentylphenol, >=98.0% (GC)
• FT-0617618
• DTXSID9044164
• W-108086
• 4-N-PENTYL-D11-PHENOL
• SGCUT00115
• 1219805-40-9
• SCHEMBL30970
• CHEMBL153388
• DTXCID7024164
• FT-0619318
• CS-W010828
• NS00024890
• 4-n-Amylphenol
• DA-60377
• p-n-pentylphenol
• 4-n-Pentylphenol
• DA-70124
• 4-Amylphenol
• DB-028993
• 4-PENTYLPHENOL
• p-Pentylphenol
• +Expand

• MDL： MFCD00020211
• InChIKey： ZNPSUQQXTRRSBM-UHFFFAOYSA-N
• Inchi： 1S/C11H16O/c1-2-3-4-5-10-6-8-11(12)9-7-10/h6-9,12H,2-5H2,1H3
• SMILES： O([H])C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 1364424

Computed Properties

• Exact Mass: 164.12000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 164.120115
• Heavy Atom Count: 12
• Complexity: 104
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 3.12490
• PSA: 20.23000
• Refractive Index: n20/D 1.515
• Boiling Point: 250°C(lit.)
• Melting Point: 23-25 ºC
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Color/Form: Colorless liquid.
• Solubility: Soluble in ethanol, diethyl ether and sodium hydroxide solution, very slightly soluble in hot water.
• Sensitiveness: Sensitive to light and air
• Density: 0.960 g/mL at 20 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons